Cas no 899974-16-4 (5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899974-16-4
• MF: C₁₉H₂₀ClN₅O₃
• MW: 401.846802711487
• CID: 5491804
• PubChem ID: 7386116
• Update Time: 2025-06-09

5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(2-chlorophenyl)methyl]-N-[(3,4-dimethoxyphenyl)methyl]triazole-4-carboxamide
• CCG-282718
• 5-amino-1-[(2-chlorophenyl)methyl]-N-[(3,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
• 899974-16-4
• F2691-0495
• STL094159
• AKOS005722698
• 5-amino-1-(2-chlorobenzyl)-N-(3,4-dimethoxybenzyl)-1H-1,2,3-triazole-4-carboxamide
• 5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H20ClN5O3/c1-27-15-8-7-12(9-16(15)28-2)10-22-19(26)17-18(21)25(24-23-17)11-13-5-3-4-6-14(13)20/h3-9H,10-11,21H2,1-2H3,(H,22,26)
• InChI Key： QNKVKXZZYMYYEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(=C(C(NCC2C=CC(=C(C=2)OC)OC)=O)N=N1)N

Computed Properties

• Exact Mass: 401.1254672g/mol
• Monoisotopic Mass: 401.1254672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899974-16-4)

5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 899974-16-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a triazole ring integrated with aromatic substituents, positions it as a potential candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide is characterized by its complex arrangement of functional groups. The presence of an amino group at the 5-position of the triazole ring enhances its reactivity and suggests potential for further derivatization. Additionally, the combination of chlorophenyl and dimethoxyphenyl substituents introduces electronic and steric effects that can influence its pharmacokinetic properties. Such structural features are often meticulously designed to optimize binding affinity and selectivity in biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The triazole moiety, in particular, has been extensively studied for its role in various pharmacological contexts. For instance, triazole derivatives have shown efficacy in inhibiting enzymes and receptors involved in inflammatory pathways, making them attractive for the development of anti-inflammatory agents. Furthermore, the aromatic rings in this compound contribute to its interaction with biological systems, potentially modulating pathways relevant to diseases such as cancer and neurodegeneration.

The 5-amino group within the molecule serves as a critical site for further chemical modification. This functionality allows for the introduction of additional substituents or linkers that can enhance solubility, bioavailability, or target specificity. In drug discovery pipelines, such modifiable sites are often exploited to fine-tune pharmacological profiles. Researchers have leveraged similar strategies to develop novel small molecules with improved therapeutic outcomes. The chlorophenyl and dimethoxyphenyl substituents, while distinct in their electronic properties, collectively contribute to the overall pharmacophore by influencing both hydrophobicity and hydrogen bonding capabilities.

Advances in computational chemistry have enabled more efficient screening of compounds like 5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide for potential biological activity. Molecular docking studies can predict how this molecule might interact with specific proteins or enzymes involved in disease mechanisms. Such virtual screening methods complement experimental approaches by rapidly identifying promising candidates for further validation. The integration of machine learning algorithms has further enhanced these predictions by analyzing vast datasets to identify patterns indicative of biological efficacy.

Recent experimental studies have begun to elucidate the biological relevance of this compound. Initial investigations suggest that it may exhibit inhibitory effects on certain kinases or other enzymes implicated in cancer progression. The precise mechanism of action remains under investigation but preliminary data indicate that its structural features may disrupt critical signaling pathways. These findings align with broader trends in oncology research where small molecules targeting aberrant signaling are being developed as novel therapeutics.

The synthesis of 5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide presents unique challenges due to its complex architecture. Multi-step synthetic routes must be employed to construct the triazole core while introducing the appropriate substituents at each stage. Advances in synthetic methodologies have enabled more efficient production scales which are essential for preclinical development programs. Techniques such as transition-metal catalysis have been particularly valuable for constructing key bonds within this molecule with high selectivity and yield.

The pharmaceutical industry continues to invest heavily in developing innovative therapeutic agents based on heterocyclic scaffolds like triazoles because they offer a rich structural diversity that can be leveraged for drug design purposes. Companies specializing in medicinal chemistry are actively exploring derivatives of compounds similar to 5-amino-1-(2-chlorophenyl)methyl-N-(3,4-dimethoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide with the aim of identifying next-generation drugs targeting unmet medical needs across various therapeutic areas including oncology and neurology.

Regulatory considerations also play an important role during the development process for compounds such as this one before they can advance from academic research into clinical trials or commercial use products . Compliance with Good Manufacturing Practices (GMP) ensures consistent quality throughout production runs which is critical when evaluating safety efficacy . Furthermore regulatory agencies increasingly require comprehensive toxicological profiles before approving new drug candidates highlighting why robust synthetic strategies must incorporate safety assessments early on